Cas no 1261909-18-5 (4-(3-Formylphenyl)-2-hydroxypyridine)

4-(3-Formylphenyl)-2-hydroxypyridine is a versatile heterocyclic compound featuring both a formyl group and a hydroxyl-substituted pyridine moiety. Its bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and materials chemistry. The aldehyde group enables further derivatization via condensation or nucleophilic addition reactions, while the hydroxyl-pyridine unit offers coordination potential for metal complexation. This compound exhibits stability under standard handling conditions and demonstrates moderate solubility in common organic solvents, facilitating its use in multistep synthetic routes. Its well-defined reactivity profile allows for selective modifications, making it useful in the development of bioactive compounds, ligands, and functionalized polymers.

4-(3-Formylphenyl)-2-hydroxypyridine structure

1261909-18-5 structure

Product Name:4-(3-Formylphenyl)-2-hydroxypyridine

CAS No:1261909-18-5

MF:C₁₂H₉NO₂

MW:199.205363035202

MDL:MFCD18311963

CID:2762794

PubChem ID:53217528

Update Time:2025-06-07

4-(3-Formylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- DTXSID40682561
- 3-(2-Oxo-1,2-dihydropyridin-4-yl)benzaldehyde
- 4-(3-FORMYLPHENYL)-2-HYDROXYPYRIDINE
- AKOS006316410
- MFCD18311963
- 1261909-18-5
- 4-(3-Formylphenyl)-2-hydroxypyridine, 95%
- 4-(3-Formylphenyl)-2-hydroxypyridine
- MDL： MFCD18311963
- Inchi： 1S/C12H9NO2/c14-8-9-2-1-3-10(6-9)11-4-5-13-12(15)7-11/h1-8H,(H,13,15)
- InChI Key： HRCWDZFDYHPMFJ-UHFFFAOYSA-N
- SMILES： O=C1C=C(C=CN1)C1C=CC=C(C=O)C=1

Computed Properties

Exact Mass: 199.063328530Da
Monoisotopic Mass: 199.063328530Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 331
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 46.2Å²

4-(3-Formylphenyl)-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB317447-5 g	4-(3-Formylphenyl)-2-hydroxypyridine, 95%; .	1261909-18-5	95%	5g	€1159.00	2023-04-26
abcr	AB317447-5g	4-(3-Formylphenyl)-2-hydroxypyridine, 95%; .	1261909-18-5	95%	5g	€1159.00	2025-02-21